1,2,3-Triphenylaziridine
Overview
Description
1,2,3-Triphenylaziridine is a heterocyclic organic compound that belongs to the aziridine family. It is a three-membered ring compound that contains one nitrogen atom and two carbon atoms. This compound has been widely studied due to its unique structural and chemical properties. This compound has been found to have potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis.
Mechanism of Action
The mechanism of action of 1,2,3-Triphenylaziridine is not fully understood. However, it has been proposed that the aziridine ring of the compound can undergo ring-opening reactions with various nucleophiles such as amino acids, thiols, and nucleic acids. This reaction can lead to the formation of covalent adducts with biomolecules, which can alter their function and activity.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce DNA damage, oxidative stress, and mitochondrial dysfunction. It has also been reported to inhibit the activity of various enzymes such as acetylcholinesterase, tyrosinase, and α-glucosidase. In vivo studies have shown that this compound can cause liver and kidney toxicity, as well as hematological and immunological changes.
Advantages and Limitations for Lab Experiments
The advantages of using 1,2,3-Triphenylaziridine in lab experiments include its high reactivity, easy synthesis, and diverse applications. This compound can be used as a versatile building block for the synthesis of various compounds and materials. However, the limitations of using this compound in lab experiments include its low stability, toxicity, and potential hazards. Proper handling and disposal procedures should be followed to minimize the risks associated with this compound.
Future Directions
There are several future directions for the research on 1,2,3-Triphenylaziridine. One of the areas of interest is the development of novel derivatives and analogs of this compound with improved properties and activities. Another area of interest is the investigation of the mechanism of action of this compound and its interaction with biomolecules. This can provide insights into the design of more selective and potent compounds for various applications. Furthermore, the use of this compound in drug delivery systems and nanotechnology can also be explored. Overall, the research on this compound has a great potential for advancing various fields of science and technology.
Synthesis Methods
The synthesis of 1,2,3-Triphenylaziridine can be achieved through several methods. One of the commonly used methods is the reaction between triphenylamine and chloroacetonitrile in the presence of a base. Another method involves the reaction between triphenylamine and ethyl chloroformate in the presence of a base. The yield and purity of the product can be improved by optimizing the reaction conditions such as temperature, solvent, and reaction time.
Scientific Research Applications
1,2,3-Triphenylaziridine has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been found to exhibit anticancer, antifungal, and antibacterial activities. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In materials science, this compound has been used as a building block for the synthesis of novel materials such as polymers and dendrimers. In organic synthesis, this compound has been used as a chiral auxiliary for the asymmetric synthesis of various compounds.
properties
IUPAC Name |
1,2,3-triphenylaziridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)21(19)18-14-8-3-9-15-18/h1-15,19-20H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHAJUXABDQWRKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(N2C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60914316 | |
Record name | 1,2,3-Triphenylaziridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60914316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.4 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34310-77-5, 968-02-5 | |
Record name | NSC103879 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=103879 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC36349 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36349 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2,3-Triphenylaziridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60914316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.